Cas no 1260595-26-3 ((3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate)
1260595-26-3 structure
Product Name:(3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
CAS No:1260595-26-3
MF:C13H21NO3
MW:239.310744047165
CID:1084464
PubChem ID:71463666
Update Time:2025-04-20
(3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
- 2-Methyl-2-propanyl (3aR,7aS)-5-oxooctahydro-1H-indole-1-carboxyl ate
- 1260595-26-3
- tert-butyl (3aS,7aS)-5-oxo-octahydro-1H-indole-1-carboxylate
- (3aR,7aS)-rel-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate
- cis-rac-N-Boc-5-oxooctahydro-1H-indole
- 143268-07-9
- tert-butyl (3aR,7aS)-5-oxooctahydro-1H-indole-1-carboxylate
- Z2307407712
- EN300-706144
- (3AS,7AR)-TERT-BUTYL 5-OXOOCTAHYDRO-1H-INDOLE-1-CARBOXYLATE
- tert-butyl (3aR,7aS)-5-oxo-3,3a,4,6,7,7a-hexahydro-2H-indole-1-carboxylate
- AKOS016002067
- Rac-tert-Butyl (3ar,7as)-5-oxo-octahydro-1h-indole-1-carboxylate
- TERT-BUTYL (3AR,7AS)-5-OXO-HEXAHYDRO-2H-INDOLE-1-CARBOXYLATE
-
- Inchi: 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-9-8-10(15)4-5-11(9)14/h9,11H,4-8H2,1-3H3/t9-,11+/m1/s1
- InChI Key: FAFPNFIAMGOSNB-KOLCDFICSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H]2CC(CC[C@H]12)=O)=O
Computed Properties
- Exact Mass: 239.15214353g/mol
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.6Ų
(3aR,7aS)-tert-Butyl 5-oxooctahydro-1H-indole-1-carboxylate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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